2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid
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Description
“2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid” is a chemical compound with the CAS Number: 2166650-85-5 . It has a molecular weight of 208.18 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11F3O2/c10-9(11,12)8(6(13)14)4-7(5-8)2-1-3-7/h1-5H2,(H,13,14) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
As mentioned earlier, “2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid” is a powder that is stored at room temperature .Scientific Research Applications
Acid-Catalyzed Reactions
1-Oxadispiro[2.1.2.2]nonane, prepared by epoxidation of 5-methylenespiro[2.4]heptane, undergoes acid-catalyzed reactions with trifluoroacetic acid, leading to various hydroxy esters as major products. This demonstrates the potential use of spiro compounds like 2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid in organic synthesis involving acid-catalyzed reactions (Adam & Crämer, 1987).
Conformationally Restricted Glutamic Acid Analogues
Spiro[3.3]heptane derivatives serve as analogues of glutamic acid, mimicking glutamate in restricted conformations. This is important for mechanistic studies or searching for biologically active compounds (Chernykh et al., 2014).
Aromatic Polyamides Synthesis
Aromatic polyamides containing spirobifluorene moieties are synthesized using spiro compounds. These polyamides are notable for their solubility, thermal stability, and glass-transition temperatures, making them significant in polymer chemistry (Wu & Shu, 2003).
Optically Active Polyamides
Optically active spiro[3.3]heptane-2,6-dicarboxylic acid is used to produce polyamides soluble in organic polar solvents. These polyamides exhibit significant Cotton effects, highlighting their potential in materials science (Tang et al., 1999).
Synthesis of Amino Acids
Spirocyclic scaffolds are utilized to synthesize novel amino acids, adding to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).
properties
IUPAC Name |
2-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3O2/c10-9(11,12)8(6(13)14)4-7(5-8)2-1-3-7/h1-5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAWSYIZPFCWINZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(C2)(C(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid | |
CAS RN |
2166650-85-5 |
Source
|
Record name | 2-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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